Cas no 2227699-61-6 ((2R)-4-(3-bromo-5-chlorophenyl)butan-2-ol)

• Product Name: (2R)-4-(3-bromo-5-chlorophenyl)butan-2-ol
• CAS No: 2227699-61-6
• MF: C₁₀H₁₂BrClO
• MW: 263.558681488037
• CID: 5870417
• PubChem ID: 165660362
• Update Time: 2025-05-28

(2R)-4-(3-bromo-5-chlorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-bromo-5-chlorophenyl)butan-2-ol
• EN300-2003732
• 2227699-61-6

• Inchi： 1S/C10H12BrClO/c1-7(13)2-3-8-4-9(11)6-10(12)5-8/h4-7,13H,2-3H2,1H3/t7-/m1/s1
• InChI Key： YAWSDUDQIHOANK-SSDOTTSWSA-N
• SMILES： BrC1=CC(=CC(=C1)CC[C@@H](C)O)Cl

Computed Properties

• Exact Mass: 261.97601g/mol
• Monoisotopic Mass: 261.97601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4-(3-bromo-5-chlorophenyl)butan-2-ol

Comprehensive Overview of (2R)-4-(3-bromo-5-chlorophenyl)butan-2-ol (CAS No. 2227699-61-6)

(2R)-4-(3-bromo-5-chlorophenyl)butan-2-ol (CAS No. 2227699-61-6) is a chiral organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a bromine and chlorine substitution on the phenyl ring, which enhances its reactivity and potential applications in drug discovery. Researchers are particularly interested in its stereospecific synthesis and biological activity, as it serves as a key intermediate in the development of novel therapeutic agents.

The growing demand for chiral building blocks in the pharmaceutical industry has propelled the study of compounds like (2R)-4-(3-bromo-5-chlorophenyl)butan-2-ol. Its CAS No. 2227699-61-6 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Recent advancements in asymmetric synthesis have further highlighted the importance of this compound, as it enables the production of enantiomerically pure drugs with reduced side effects.

One of the most discussed topics in relation to (2R)-4-(3-bromo-5-chlorophenyl)butan-2-ol is its potential role in targeted drug delivery systems. With the rise of personalized medicine, researchers are exploring how chiral intermediates can improve the efficacy of treatments for diseases such as cancer and neurodegenerative disorders. The compound's halogenated aromatic ring also makes it a candidate for cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis.

In addition to its pharmaceutical applications, CAS No. 2227699-61-6 is being investigated for its use in agrochemical formulations. The bromo-chloro substitution pattern on the phenyl ring is known to enhance the bioactivity of pesticides and herbicides, aligning with the industry's focus on developing environmentally friendly solutions. This dual applicability in pharma and agro sectors underscores the compound's versatility.

From a synthetic perspective, the enantioselective preparation of (2R)-4-(3-bromo-5-chlorophenyl)butan-2-ol remains a challenge, driving innovation in catalysis and process optimization. Questions like "How to improve the yield of chiral butanols?" or "What catalysts are effective for asymmetric hydrogenation?" are commonly searched by chemists, reflecting the compound's technical complexity. These inquiries highlight the need for continued research and development in this area.

The compound's physicochemical properties, such as solubility and stability, are also critical for its practical use. Recent studies have focused on formulation strategies to enhance its bioavailability, a topic of great interest in drug development circles. Furthermore, the regulatory landscape for chiral compounds is evolving, with agencies emphasizing the importance of enantiomeric purity in commercial products.

In conclusion, (2R)-4-(3-bromo-5-chlorophenyl)butan-2-ol (CAS No. 2227699-61-6) represents a fascinating intersection of organic synthesis, pharmaceutical innovation, and sustainable chemistry. Its multifaceted applications and the ongoing research into its properties ensure that it remains a compound of significant scientific and industrial interest. As the field advances, this molecule is likely to play a pivotal role in shaping the future of chiral technology and therapeutic development.